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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 3-Phenoxybenzoyl cyanide
(CAS 61775-25-5). It outlines procedural, step-by-step guidance for safe handling, emergency
response, and disposal.

Chemical Identifier:

Name: 3-Phenoxybenzoyl cyanide

Synonyms: 3-Phenoxybenzaldehyde cyanohydrin, alpha-Hydroxy-m-
phenoxyphenylacetonitrile[1]

CAS Number: 61775-25-5[2]

Molecular Formula: C1aHoaNO2[2]

Molecular Weight: 223.23 g/mol [2]

Hazard Identification and Classification

3-Phenoxybenzoyl cyanide is a toxic compound that can be fatal if swallowed, inhaled, or in
contact with skin.[3][4] It causes severe skin burns and serious eye damage.[3]
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed.[3]

Acute Toxicity, Dermal (Category 2)

H310: Fatal in contact with skin.[3]

Acute Toxicity, Inhalation (Category 3)

H331: Toxic if inhaled.[3]

Skin Corrosion (Category 1B)

H314: Causes severe skin burns and eye

damage.[3]

Serious Eye Damage (Category 1)

H318: Causes serious eye damage.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling 3-
Phenoxybenzoyl cyanide to prevent exposure through any route.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with chemical-
resistant gloves (e.g., Nitrile
rubber).[5][6]

Prevents skin contact; fatal if

absorbed through the skin.

Eye and Face Protection

Chemical splash goggles and
a face shield.[5][6][7]

Protects against splashes that
can cause severe eye

damage.

Body Protection

A full-length lab coat with long
sleeves.[6] An impervious
apron and rubber boots may
be necessary if there is a

splash risk.[7]

Protects skin from accidental

contact.

Respiratory Protection

All handling of solids and
solutions should be done in a
certified chemical fume hood.

[6][7] For emergencies, a full-

face respirator with appropriate

cartridges or a self-contained
breathing apparatus (SCBA)
may be required.[8]

Prevents inhalation of toxic

dust or vapors.

Operational Plan: Safe Handling and Storage

Adherence to strict operational protocols is critical to minimize the risk of exposure and

accidents.

Designated Work Area

» Establish a designated area for working with cyanide compounds, clearly marked with

hazard signs.[5]

e Ensure an emergency shower and eyewash station are easily accessible and have been

recently tested.[5][6]
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Handling Procedures

o Preparation: Before beginning work, ensure all necessary PPE is available and in good
condition. Line the work surface in the fume hood with absorbent, disposable bench paper.[9]

» Weighing and Transfer: Conduct all weighing and transferring of 3-Phenoxybenzoyl
cyanide within a certified laboratory chemical fume hood to prevent inhalation of dust or
vapors.[5][10]

e Incompatible Substances: Keep acids and strong oxidizing agents away from the handling
area, as they can react with cyanides to produce highly toxic and flammable hydrogen
cyanide gas.[7]

o Working Alone: Never work with cyanides alone or after hours.[7]

Storage Requirements

o Store 3-Phenoxybenzoyl cyanide in a cool, dry, and well-ventilated area.[4]

o Keep containers tightly closed and store in a locked poisons cupboard, segregated from
incompatible materials.[7][10]

» Protect containers from physical damage.[10]
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Caption: Experimental workflow for handling 3-Phenoxybenzoyl cyanide.

Emergency Response Plan

Immediate and correct response to an exposure is critical.

Signs of Exposure

Symptoms of cyanide poisoning can appear rapidly and include irritation of the nose and throat,
headache, dizziness, nausea, difficulty breathing, and convulsions.[8][11]

First Aid Measures

o General: Remove the affected individual from the source of exposure immediately, if safe to
do so. Call for emergency medical services and inform them of the cyanide exposure.[5][9]
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« Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, start artificial respiration using a bag-valve-mask; do not use mouth-
to-mouth resuscitation.[11][12]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing all contaminated clothing.[5][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[5][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[6][12]

Caption: Emergency response logic for cyanide exposure.

Disposal Plan: Decontamination and Waste
Management

Proper decontamination and waste disposal are crucial to prevent environmental contamination
and secondary exposure.

Decontamination

o Surface Cleaning: All work surfaces, glassware, and equipment contaminated with cyanide
must be decontaminated.[5] This should be done within a fume hood.[10]

e Procedure: First, clean surfaces with a pH 10 buffer solution. Follow this with a freshly
prepared 10% bleach solution.[10]

Waste Disposal

e Hazardous Waste: All waste containing 3-Phenoxybenzoyl cyanide, including contaminated
PPE, absorbent paper, and cleaning materials, must be treated as hazardous waste.[5]

e Containerization:

o Store solid and liquid cyanide wastes in separate, dedicated, and clearly labeled
hazardous waste containers.[5]
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o Solid waste, such as gloves and paper towels, should be double-bagged.[6]

o Collection: Arrange for the collection of hazardous waste through your institution's
Environmental Health & Safety (EH&S) department. Do not pour any cyanide-containing
waste down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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